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Compound of Interest

Compound Name: D-Mannitol-d1

Cat. No.: B1484767

This guide provides comprehensive safety and handling information for D-Mannitol-d1, a
deuterated form of D-Mannitol. The content is intended for researchers, scientists, and drug
development professionals. While the toxicological and physical properties of D-Mannitol-d1
are not expected to differ significantly from D-Mannitol, this guide is based on the available
data for D-Mannitol.

Section 1: Chemical and Physical Properties

D-Mannitol-d1 is an isotopically labeled sugar alcohol. The following table summarizes its key
chemical and physical properties.
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Property Value Citations
Molecular Formula CeH13DOs [1]
Molecular Weight ~183.17 g/mol [2]
Appearance White cry./stalline powder or 2]
free-flowing granules

Odor Odorless [2][3]
Taste Sweet [2]

Melting Point 165 - 170 °C (329 - 338 °F) [3]

Boiling Point 295 °C (563 °F) at 3.5 mmHg [2][4]

Water Solubility

> 100 mg/mL at 20°C (68°F)

[4]

Specific Gravity

1.489 at 20°C (68°F)

[4]

Flash Point

> 149 °C (> 300 °F)

[2]4]

Autoignition Temperature

Not available

Stability

Stable under normal ambient
and anticipated storage and
handling conditions of

temperature and pressure.

[1]

Section 2: Toxicological Data

D-Mannitol is considered to have low acute toxicity. The following table summarizes the

available toxicological data.

Metric Value Species Citations

Oral LD50 13,500 mg/kg Rat [5]

Oral LD50 22 g/kg Mouse [5]

Intravenous LD50 7,470 mg/kg Rat [5]

Intraperitoneal LD50 14 g/kg Mouse [5]
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Human Health Effects:
Inhalation: May cause respiratory tract irritation. Coughing may result from inhalation.[4]

Skin Contact: May cause skin irritation and discoloration of sensitive skin.[4][6] Generally, the
product does not irritate the skin.[5]

Eye Contact: May cause eye irritation, redness, and pain.[4][6]

Ingestion: May cause gastric irritation, nausea, and diarrhea.[4][6] Ingestion of large amounts
may lead to more severe symptoms such as nausea, vomiting, headache, chills, chest pain,
and pulmonary edema.[4]

Section 3: Hazard Identification and Classification

D-Mannitol is not classified as a hazardous substance according to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS).[1][7] However, it is important to be
aware of potential hazards.

Reactivity: Flammable and/or toxic gases are generated by the combination with alkali
metals, nitrides, strong reducing agents, and strong oxidizing agents.[4]

Fire Hazards: When heated to decomposition, it emits acrid smoke and toxic fumes of
carbon monoxide and carbon dioxide.[4] The product in its delivered form is not dust
explosion capable; however, the enrichment of fine dust can lead to the danger of a dust
explosion.[1]

Health Hazards: While not classified as hazardous, exposure may cause irritation to the skin,
eyes, and respiratory tract.[4]

Section 4: Experimental Protocols
General Handling and Storage

o Ventilation: Use in a well-ventilated area. Local exhaust ventilation is recommended to
control dust.[1][8]
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» Personal Protective Equipment (PPE): Wear appropriate protective clothing, including
impervious gloves and safety glasses.[8][9] In dusty conditions, a dust respirator is
recommended.[8]

e Hygiene: Handle in accordance with good industrial hygiene and safety practices.[9] Wash
hands thoroughly after handling and before eating, drinking, or smoking.[1] Remove and
wash contaminated clothing before reuse.[9]

o Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[8]
[9] Keep away from incompatible materials such as strong oxidizing agents.[5]

Spill and Disposal Procedures
e Spill Cleanup:

o Clear the area of personnel and move upwind.[8]
o Avoid generating dust. Use dry clean-up procedures.[8]
o Sweep up or vacuum up spillage and collect it in a suitable container for disposal.[9]
o Prevent spillage from entering drains, sewers, or water courses.|[8]
o Disposal: Dispose of waste in accordance with local, state, and federal regulations.
Section 5: Visualizations

Experimental Workflow for Safe Handling

Caption: General workflow for safely handling D-Mannitol-d1 in a laboratory setting.

Logical Relationship for PPE Selection

Caption: Decision diagram for selecting appropriate Personal Protective Equipment (PPE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of D-
Mannitol-d1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1484767#safety-and-handling-guidelines-for-d-
mannitol-d1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.chemscience.com/assets/uploads/safety_datasheet/GRM024-sds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Mannitol
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://cameochemicals.noaa.gov/chemical/20585
https://cdn.caymanchem.com/cdn/msds/23372m.pdf
https://tsapps.nist.gov/srmext/msds/920-MSDS.pdf
https://www.carlroth.com/medias/SDB-1NH0-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDAzNzJ8YXBwbGljYXRpb24vcGRmfGFEazVMMmc1Tmk4NU1UY3dOREV6T0RFek56a3dMMU5FUWw4eFRrZ3dYMGRDWDBWT0xuQmtaZ3xhN2I0MGU0Mzg4MjA0NWJlNTUwYjJmNzNhZDNkZGJjYzJiOGMxN2UwMjFkY2ExOGNjMjBhYjQ4YTExZDdlOTI2
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-203020.pdf
http://www.thermofishersci.in/msds/mannitol.pdf
https://www.benchchem.com/product/b1484767#safety-and-handling-guidelines-for-d-mannitol-d1
https://www.benchchem.com/product/b1484767#safety-and-handling-guidelines-for-d-mannitol-d1
https://www.benchchem.com/product/b1484767#safety-and-handling-guidelines-for-d-mannitol-d1
https://www.benchchem.com/product/b1484767#safety-and-handling-guidelines-for-d-mannitol-d1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1484767?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1484767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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